Cas no 175965-87-4 (3,5-Dichloro-2-fluoro-4-methoxypyridine)

• Product Name: 3,5-Dichloro-2-fluoro-4-methoxypyridine
• CAS No: 175965-87-4
• MF: C₆H₄Cl₂FNO
• MW: 196.006463050842
• CID: 112212
• PubChem ID: 21464379
• Update Time: 2025-05-20

3,5-Dichloro-2-fluoro-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-fluoro-4-methoxypyridine
• Pyridine,3,5-dichloro-2-fluoro-4-methoxy-(9CI)
• SB54302
• DTXSID30614290
• 175965-87-4
• SCHEMBL7850605
• Pyridine, 3,5-dichloro-2-fluoro-4-methoxy-

• Inchi： 1S/C6H4Cl2FNO/c1-11-5-3(7)2-10-6(9)4(5)8/h2H,1H3
• InChI Key： ADSYDZKHASADCC-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=C(C=1OC)Cl)F

Computed Properties

• Exact Mass: 194.9653973g/mol
• Monoisotopic Mass: 194.9653973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-Dichloro-2-fluoro-4-methoxypyridine

Comprehensive Overview of 3,5-Dichloro-2-fluoro-4-methoxypyridine (CAS No. 175965-87-4): Properties, Applications, and Industry Insights

3,5-Dichloro-2-fluoro-4-methoxypyridine (CAS No. 175965-87-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated pyridine derivative features a unique molecular structure, combining chloro, fluoro, and methoxy functional groups, which contribute to its reactivity and versatility in synthetic chemistry. Researchers frequently search for "synthesis of 3,5-Dichloro-2-fluoro-4-methoxypyridine" or "CAS 175965-87-4 applications," reflecting its importance as a building block in drug discovery.

The compound's physicochemical properties make it particularly valuable in modern organic synthesis. With a molecular formula of C₆H₄Cl₂FNO, it exhibits moderate solubility in polar organic solvents, a characteristic often explored in queries like "solubility of 3,5-Dichloro-2-fluoro-4-methoxypyridine." Its thermal stability and electron-withdrawing effects have positioned it as a key intermediate in the development of crop protection agents and pharmaceutical intermediates, aligning with trending searches for "sustainable agrochemicals" and "green chemistry approaches."

In pharmaceutical applications, 3,5-Dichloro-2-fluoro-4-methoxypyridine serves as a precursor for biologically active molecules. Recent patent literature reveals its utility in designing kinase inhibitors and antiviral compounds, topics frequently searched in conjunction with "drug discovery 2024" and "structure-activity relationships." The meta-chloro and ortho-fluoro substitutions on the pyridine ring enable precise molecular modifications, a feature highlighted in discussions about "rational drug design" and "fragment-based lead discovery."

The agrochemical industry leverages this compound for developing next-generation pesticide formulations. Its structural motifs appear in systemic herbicides and fungicides, addressing popular queries like "low-residue crop protection" and "environmentally friendly pesticides." The 4-methoxy group enhances metabolic stability in plants, while the halogen atoms improve target binding affinity – characteristics often analyzed in searches for "mode of action of pyridine-based agrochemicals."

Analytical characterization of CAS 175965-87-4 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy, as evidenced by laboratory professionals searching for "analytical methods for halogenated pyridines." The compound's chromatographic behavior and spectral fingerprints are well-documented, supporting quality control in industrial production. Recent advancements in continuous flow chemistry have optimized its synthesis, responding to industry demands for "process intensification" and "scale-up strategies."

From a regulatory perspective, 3,5-Dichloro-2-fluoro-4-methoxypyridine complies with major chemical inventories, including TSCA and REACH, addressing compliance-related searches. Its handling requires standard laboratory safety protocols, with particular attention to halogenated waste management – a subject of growing interest in "green laboratory practices" discussions. The compound's environmental fate and biodegradation pathways are actively researched, reflecting concerns about "persistent organic pollutants."

The commercial availability of 175965-87-4 through specialty chemical suppliers meets demand from researchers investigating "high-value chemical intermediates." Market analysis indicates steady growth in the halopyridine sector, driven by pharmaceutical innovation and sustainable agriculture trends. Technical specifications often include ≥98% purity grades, with customized packaging options for research and development purposes.

Emerging applications in material science explore this compound's potential in organic electronic materials and coordination chemistry, connecting to searches for "functionalized pyridines in OLEDs." Its chelation properties and π-conjugation characteristics make it a candidate for developing advanced functional materials, particularly in energy-related applications that dominate "renewable energy materials" search trends.

Future research directions for 3,5-Dichloro-2-fluoro-4-methoxypyridine may focus on catalytic functionalization techniques and bioconjugation strategies, anticipating industry shifts toward "atom-efficient synthesis" and "biocompatible chemistries." The compound's versatility ensures its continued relevance across multiple disciplines, from medicinal chemistry to smart agriculture, addressing the interdisciplinary nature of contemporary chemical research.